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Compound of Interest

Compound Name: 2-Mercapto-5-methylpyridine

Cat. No.: B098678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Mercapto-5-methylpyridine
(CAS No. 18368-58-6), a versatile heterocyclic compound with significant applications in

pharmaceutical development, agrochemicals, and materials science. This document details its

chemical and physical properties, provides a thorough experimental protocol for its synthesis,

and explores its reactivity and potential as a building block in the creation of novel molecules.

Particular emphasis is placed on its role as an intermediate in the synthesis of

pharmaceuticals, especially those targeting neurological disorders.

Chemical and Physical Properties
2-Mercapto-5-methylpyridine is a pyridine derivative containing a thiol group, which imparts it

with notable nucleophilic properties. This reactivity is central to its utility in various chemical

syntheses. The key physical and chemical properties are summarized in the tables below for

easy reference.

Table 1: General Properties of 2-Mercapto-5-methylpyridine
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Property Value Reference

CAS Number 18368-58-6 [1][2]

Molecular Formula C₆H₇NS [1][2]

Molecular Weight 125.19 g/mol [1][2]

Appearance Not specified in search results

Odor Not specified in search results

Table 2: Physicochemical Data for 2-Mercapto-5-methylpyridine

Property Value Reference

Boiling Point 195.1 °C at 760 mmHg [2]

Flash Point 71.8 °C [2]

Density 1.15 g/cm³ [2]

Refractive Index 1.619 [2]

Vapor Pressure 0.426 mmHg at 25°C [2]

Storage Temperature 0-8°C [1]

Tautomerism
Like other 2-mercaptopyridines, 2-Mercapto-5-methylpyridine can exist in tautomeric forms:

the thiol and the thione forms. The equilibrium between these two forms is influenced by factors

such as solvent polarity and concentration. Generally, the thione form is favored.

Caption: Tautomeric equilibrium of 2-mercaptopyridine.

Synthesis of 2-Mercapto-5-methylpyridine: An
Experimental Protocol
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The following protocol is based on a method described in the patent literature for the

preparation of 2-mercaptopyridine, which can be adapted for 2-Mercapto-5-methylpyridine by

using the corresponding substituted starting material.

3.1. Materials and Reagents

2-Chloro-5-methylpyridine

Thiourea

Methanol or Ethanol

Potassium Hydroxide (or Sodium Hydroxide)

Hydrochloric Acid

Ethyl Acetate

Inert Gas (Nitrogen or Argon)

Standard laboratory glassware and equipment (reflux condenser, stirrer, etc.)

3.2. Step-by-Step Procedure

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-chloro-5-methylpyridine and thiourea in an alcohol solvent (methanol or

ethanol).

Reflux: Heat the reaction mixture to reflux and maintain for 2-3 hours.

Solvent Removal: After cooling the reaction mixture to room temperature, remove the solvent

under reduced pressure.

Basification: To the residue, add a 15-20 wt.% aqueous solution of a strong alkali (e.g.,

potassium hydroxide) to adjust the pH to 8.0-9.0. Stir the mixture at room temperature for 15-

20 minutes.
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Extraction: Extract the mixture with ethyl acetate to remove any unreacted 2-chloro-5-

methylpyridine.

Acidification and Precipitation: Under the protection of an inert gas, acidify the aqueous layer

with a 15-20 wt.% aqueous solution of hydrochloric acid to a pH of 6.0-6.5. This will

precipitate the product.

Isolation and Drying: Collect the precipitate by suction filtration and wash the filter cake with

water. Dry the product to a constant weight to obtain 2-Mercapto-5-methylpyridine.
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Start

Dissolve 2-chloro-5-methylpyridine
and thiourea in alcohol

Heat to reflux for 2-3 hours

Cool to room temperature

Remove solvent under reduced pressure

Add strong alkali (pH 8.0-9.0)
and stir

Extract with ethyl acetate

Acidify aqueous layer with HCl
(pH 6.0-6.5) under inert gas

Filter and wash the precipitate

Dry the product

End Product:
2-Mercapto-5-methylpyridine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Mercapto-5-methylpyridine.
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Reactivity and Applications
4.1. Nucleophilic Character and Metal Chelation

The thiol group in 2-Mercapto-5-methylpyridine confers strong nucleophilic properties to the

molecule. This makes it an effective reagent in reactions involving metal chelation. It can form

stable complexes with various transition metals, a property that is highly valuable in

coordination chemistry and catalysis.[1]

4.2. Pharmaceutical Development

2-Mercapto-5-methylpyridine serves as a key intermediate in the synthesis of a range of

pharmaceuticals. It is particularly noted for its application as a building block in the

development of therapeutic agents targeting neurological disorders, where it contributes to

enhancing drug efficacy and specificity.[1]

4.3. Agrochemicals

In the agricultural sector, this compound is utilized in the formulation of agrochemicals. It acts

as a fungicide and pesticide, aiding in the protection of crops from various diseases.[1]

4.4. Materials Science

The ability of 2-Mercapto-5-methylpyridine to form stable metal complexes also extends its

utility to materials science. It can be used in the development of specialized materials, including

polymers and coatings.[1]

Logical Workflow for Drug Discovery Application
While specific signaling pathways involving 2-Mercapto-5-methylpyridine are not detailed in

the available literature, a general workflow for its application in drug discovery can be

conceptualized. This involves using the compound as a scaffold to generate a library of

derivatives, which are then screened for biological activity.
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Start:
2-Mercapto-5-methylpyridine

Synthesize a library of derivatives

In vitro screening
(e.g., enzyme assays, cell-based assays)

Identify 'hit' compounds with desired activity

Optimize lead compounds for potency, selectivity, and ADME properties

In vivo testing in animal models

Preclinical development

Clinical trials

New Drug Candidate
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Caption: A generalized workflow for the application of 2-Mercapto-5-methylpyridine in drug

discovery.

Safety and Handling
Detailed safety and handling information should be obtained from the Safety Data Sheet (SDS)

provided by the supplier. General precautions include working in a well-ventilated area, using

appropriate personal protective equipment (gloves, safety glasses), and avoiding inhalation,

ingestion, and skin contact. Store the compound at the recommended temperature of 0-8°C.[1]

Conclusion
2-Mercapto-5-methylpyridine is a valuable and versatile chemical intermediate with a broad

spectrum of applications. Its unique combination of a pyridine ring and a thiol group provides a

reactive scaffold for the synthesis of complex molecules in the pharmaceutical, agrochemical,

and materials science industries. The synthetic protocol provided herein offers a clear pathway

to its preparation, enabling further research and development into its potential uses. As

research continues, it is likely that more specific applications and biological targets for this

compound and its derivatives will be identified, further solidifying its importance in chemical

synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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